4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide

• IUPAC Name: 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide
• InChI: InChI=1S/C9H14N4O3/c1-13(6-2-4-15-5-3-6)9(14)7-8(10)12-16-11-7/h6H,2-5H2,1H3,(H2,10,12)
• InChI Key: IZLDUUGORHPBDW-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCOCC1)C(=O)C2=NON=C2N
• Molecular Formula: C9H14N4O3
• Molecular Weight: 226.23 g/mol

Description

4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.

Mechanism of Action

The exact mechanism of action of 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide is not fully understood. However, it is believed to act by inhibiting the growth of microorganisms and cancer cells. This compound has been found to interact with various cellular targets, including enzymes and receptors, leading to the inhibition of cellular processes.
Biochemical and Physiological Effects:
4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms and cancer cells. This compound has also been found to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide in lab experiments is its potential antimicrobial and anticancer properties. This compound has also been found to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound is its potential toxicity, which needs to be further studied.

Future Directions

There are several future directions for the study of 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide. One of the most significant areas of research is the development of new drugs based on this compound. This compound has shown potential as an antimicrobial, antifungal, and anticancer agent, and further studies are needed to explore its full potential. Additionally, the toxicity of this compound needs to be further studied to ensure its safety for use in humans. Finally, the mechanism of action of this compound needs to be fully understood to optimize its use in scientific research.
Conclusion:
In conclusion, 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide is a chemical compound that has potential applications in scientific research. It has been synthesized using various methods and has been found to exhibit potential antimicrobial, antifungal, and anticancer properties. Further studies are needed to explore its full potential and optimize its use in scientific research.

Synthesis Methods

The synthesis of 4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide can be achieved using various methods. One of the most common methods is the reaction of 4-amino-1,2,5-oxadiazole-3-carboxylic acid with methyl oxan-4-ylideneacetate in the presence of a coupling agent such as N,N'-carbonyldiimidazole. This reaction results in the formation of the desired compound.

Scientific Research Applications

4-amino-N-methyl-N-(oxan-4-yl)-1,2,5-oxadiazole-3-carboxamide has potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry. This compound has been found to exhibit potential antimicrobial and antifungal activities. It has also been studied for its potential anticancer properties.